Cas no 5736-89-0 (1-(4-Butoxyphenyl)ethanone)
1-(4-Butoxyphenyl)ethanone structure
Product Name:1-(4-Butoxyphenyl)ethanone
CAS No:5736-89-0
MF:C12H16O2
MW:192.254243850708
MDL:MFCD00027200
CID:85433
PubChem ID:79814
Update Time:2025-04-18
1-(4-Butoxyphenyl)ethanone Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-Butoxyphenyl)ethanone
- 4'-Butoxyacetophenone
- p-Butoxyacetophenone
- 4-Butoxyacetophenone
- Ethanone, 1-(4-butoxyphenyl)-
- 1-(4-Butoxyphenyl)ethan-1-one
- YYLCJWIQUFHYMY-UHFFFAOYSA-N
- 4'-(N-BUTOXY)ACETOPHENONE
- 1-acetyl-4-butoxybenzene
- p-Butoxyacetophenon
- NSC91024
- p-n butoxyacetophenone
- 4'-n-Butoxyacetophenone
- 4-(n-Butoxy)acetophenone
- Acetophenone, 4'-butoxy-
- 1-(4-Butoxyphenyl)ethan
- NSC-91024
- Z96102749
- NS00033701
- 4-n-Butoxyacetophenone
- U29JG7P7SZ
- 1-(4-Butoxyphenyl)ethanone #
- AKOS000182489
- B1501
- 4- (n-butyloxy) Acetophenone
- D88818
- MFCD00027200
- SCHEMBL1092185
- 5736-89-0
- UNII-U29JG7P7SZ
- CS-0152087
- DTXSID0063993
- 4'-Butoxyacetophenone, 97%
- AS-58760
- FT-0617930
- EN300-85840
- EINECS 227-248-4
- NSC 91024
- ALBB-002870
- DB-053039
- STK408837
- BBL013630
- DTXCID4042206
- FB61850
-
- MDL： MFCD00027200
- Inchi： 1S/C12H16O2/c1-3-4-9-14-12-7-5-11(6-8-12)10(2)13/h5-8H,3-4,9H2,1-2H3
- InChI Key： YYLCJWIQUFHYMY-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C(C)=O)=CC=1)CCCC
- BRN： 637894
Computed Properties
- Exact Mass: 192.11500
- Monoisotopic Mass: 192.115
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 169
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.9
- Topological Polar Surface Area: 26.3
Experimental Properties
- Color/Form: Not determined
- Density: 1.017 g/mL at 25 °C(lit.)
- Melting Point: 25-27°C
- Boiling Point: 302-304 °C(lit.)
- Flash Point: >230 °F
- Refractive Index: n20/D 1.531(lit.)
- PSA: 26.30000
- LogP: 3.06810
- Solubility: Not determined
1-(4-Butoxyphenyl)ethanone Security Information
-
Symbol:
- Prompt：warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- Safety Term：S26-S36
- Risk Phrases：R36/38
- HazardClass：IRRITANT
- TSCA：Yes
1-(4-Butoxyphenyl)ethanone Customs Data
- HS CODE：2914509090
- Customs Data：
China Customs Code:
2914509090Overview:
2914509090 Ketones containing other oxygen-containing groups. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS:2914509090 other ketones with other oxygen function VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
1-(4-Butoxyphenyl)ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B415960-50mg |
1-(4-Butoxyphenyl)ethanone |
5736-89-0 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B415960-100mg |
1-(4-Butoxyphenyl)ethanone |
5736-89-0 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B415960-500mg |
1-(4-Butoxyphenyl)ethanone |
5736-89-0 | 500mg |
$ 80.00 | 2022-06-07 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 540641-5G |
1-(4-Butoxyphenyl)ethanone |
5736-89-0 | 5g |
¥746.83 | 2023-12-04 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B860065-1g |
1-(4-Butoxyphenyl)ethanone |
5736-89-0 | ≥98% | 1g |
52.00 | 2021-05-17 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B1501-5g |
1-(4-Butoxyphenyl)ethanone |
5736-89-0 | 98.0%(GC) | 5g |
￥505.0 | 2022-05-30 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L08468-5g |
4'-n-Butoxyacetophenone, 98% |
5736-89-0 | 98% | 5g |
￥1698.00 | 2023-03-01 | |
| A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI | L08468-25g |
4'-n-Butoxyacetophenone, 98% |
5736-89-0 | 98% | 25g |
￥4418.00 | 2023-03-01 | |
| Apollo Scientific | OR4340-5g |
4'-n-Butoxyacetophenone |
5736-89-0 | 98% | 5g |
£17.00 | 2025-03-21 | |
| Apollo Scientific | OR4340-25g |
4'-n-Butoxyacetophenone |
5736-89-0 | 98% | 25g |
£107.00 | 2025-02-20 |
1-(4-Butoxyphenyl)ethanone Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:5736-89-0)1-(4-Butoxyphenyl)ethanone
Order Number:LE17136;LE2471854
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:15
Price ($):discuss personally
Email:18501500038@163.com
1-(4-Butoxyphenyl)ethanone Related Literature
-
Susanne Schutting,Tijana Jokic,Martin Strobl,Sergey M. Borisov,Dirk de Beer,Ingo Klimant J. Mater. Chem. C 2015 3 5474
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:5736-89-0)1-(4-Butoxyphenyl)ethanone
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry